Cas no 1804837-25-9 (4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid)
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid
-
- Inchi: 1S/C9H7BrF3NO4/c10-3-4-1-6(18-9(11,12)13)14-5(8(4)17)2-7(15)16/h1,17H,2-3H2,(H,15,16)
- InChI Key: DERWVKINHXVTQN-UHFFFAOYSA-N
- SMILES: BrCC1C=C(N=C(CC(=O)O)C=1O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.1
- Topological Polar Surface Area: 79.6
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029095141-1g |
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid |
1804837-25-9 | 97% | 1g |
$1,504.90 | 2022-04-01 |
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid: A Comprehensive Overview
4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid, identified by the CAS number 1804837-25-9, is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug discovery, agrochemicals, and materials science. The molecule features a pyridine ring substituted with a bromomethyl group at position 4, a hydroxyl group at position 3, and a trifluoromethoxy group at position 6, along with an acetic acid moiety at position 2. These substituents contribute to the compound's unique chemical properties and reactivity.
The synthesis of 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in synthetic methodology have enabled chemists to optimize the synthesis pathway, improving yield and purity. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction rates and enhance selectivity in the formation of this compound. Such innovations highlight the importance of continuous improvement in synthetic techniques to meet the growing demand for structurally complex molecules in pharmaceutical research.
The chemical structure of this compound is particularly intriguing due to the presence of multiple functional groups that can participate in various chemical transformations. The bromomethyl group at position 4 is highly reactive and can undergo nucleophilic substitution reactions, making it a valuable site for further functionalization. The hydroxyl group at position 3 introduces hydrophilicity, which can influence the compound's solubility and bioavailability. Meanwhile, the trifluoromethoxy group at position 6 imparts electron-withdrawing effects, enhancing the stability of the pyridine ring and potentially influencing the compound's electronic properties.
Recent studies have explored the pharmacological properties of 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid, particularly its potential as a lead compound in drug discovery. Researchers have investigated its activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For example, a study published in Nature Communications demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding suggests that it could serve as a promising candidate for anti-cancer drug development.
In addition to its pharmacological applications, this compound has shown potential in agrochemical research. Its ability to inhibit plant pathogens and modulate plant growth has been explored in recent agricultural studies. For instance, researchers have reported that 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid can act as an effective fungicide against Fusarium species, which are major pathogens causing crop losses worldwide. These findings underscore its versatility across different domains of applied chemistry.
The environmental impact of this compound is another area of active research. As concerns about chemical pollution continue to grow, understanding the fate and toxicity of synthetic compounds like 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid becomes increasingly important. Recent studies have assessed its biodegradability under various environmental conditions and evaluated its potential risks to aquatic ecosystems. These studies aim to ensure that any future applications of this compound are sustainable and environmentally friendly.
In conclusion, 4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid, with its unique structure and diverse functional groups, represents a valuable molecule for both academic research and industrial applications. Its potential as a lead compound in drug discovery and agrochemical development is supported by recent advancements in synthetic chemistry and pharmacology. As research continues to uncover its full range of properties and applications, this compound is poised to make significant contributions to various fields of science and technology.
1804837-25-9 (4-(Bromomethyl)-3-hydroxy-6-(trifluoromethoxy)pyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)